Cas no 1361646-76-5 (5-Amino-2-(perchlorophenyl)nicotinic acid)

• Product Name: 5-Amino-2-(perchlorophenyl)nicotinic acid
• CAS No: 1361646-76-5
• MF: C₁₂H₅Cl₅N₂O₂
• MW: 386.445297956467
• CID: 4969241
• Update Time: 2025-06-26

5-Amino-2-(perchlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(perchlorophenyl)nicotinic acid

• Inchi： 1S/C12H5Cl5N2O2/c13-6-5(7(14)9(16)10(17)8(6)15)11-4(12(20)21)1-3(18)2-19-11/h1-2H,18H2,(H,20,21)
• InChI Key： RQTDDRBTEHKRTR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(C(=O)O)=CC(=CN=1)N)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 386
• XLogP3: 4.5
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-2-(perchlorophenyl)nicotinic acid

5-Amino-2-(perchlorophenyl)nicotinic acid (CAS No. 1361646-76-5)

The compound 5-Amino-2-(perchlorophenyl)nicotinic acid, identified by the CAS number 1361646-76-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of nicotinic acids, which are derivatives of nicotinic acid, a form of vitamin B3. The presence of the amino group at position 5 and the perchlorophenyl group at position 2 introduces unique chemical properties and potential biological activities.

Nicotinic acids are known for their role in various biological processes, including energy metabolism and DNA repair. The substitution pattern in 5-Amino-2-(perchlorophenyl)nicotinic acid suggests that it may exhibit distinct pharmacological properties compared to its parent compound. Recent studies have highlighted the potential of such substituted nicotinic acids in modulating cellular responses, particularly in the context of inflammation and oxidative stress.

The synthesis of 5-Amino-2-(perchlorophenyl)nicotinic acid involves a multi-step process that typically includes nucleophilic substitution and aromatic substitution reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a study published in 2023 demonstrated a novel approach using microwave-assisted synthesis, which significantly reduced reaction time while maintaining high product quality.

In terms of biological activity, 5-Amino-2-(perchlorophenyl)nicotinic acid has shown promise as a potential anti-inflammatory agent. Preclinical studies indicate that this compound can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Additionally, its ability to scavenge free radicals suggests antioxidant properties, which could be beneficial in treating conditions associated with oxidative stress.

The structural uniqueness of 5-Amino-2-(perchlorophenyl)nicotinic acid also makes it a valuable tool in drug discovery. Its perchlorophenyl group provides a rigid framework that can enhance molecular stability and bioavailability. Furthermore, the amino group at position 5 offers opportunities for further functionalization, enabling the development of derivatives with tailored pharmacokinetic profiles.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of 5-Amino-2-(perchlorophenyl)nicotinic acid to various protein targets. Molecular docking studies have revealed potential interactions with receptors involved in pain perception and neurodegenerative diseases, opening new avenues for therapeutic applications.

In conclusion, 5-Amino-2-(perchlorophenyl)nicotinic acid represents a promising compound with diverse applications in medicinal chemistry. Its unique structure, coupled with recent research findings, positions it as a candidate for further exploration in drug development. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in advancing treatments for inflammatory and oxidative stress-related disorders.